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Compound Name: Disperse Red 153

Cat. No.: B13743713

A Comparative Guide: Supercritical CO2 vs. Conventional Dyeing with Disperse Red 153

For researchers and professionals in the textile and chemical industries, the quest for more
sustainable and efficient dyeing processes is a paramount concern. This guide provides a
detailed, objective comparison between supercritical carbon dioxide (scC0O2) dyeing and
conventional aqueous dyeing methods for polyester fabric using C.I. Disperse Red 153. The
information presented is a synthesis of data from various scientific studies to offer a
comprehensive overview for research and development purposes.

Executive Summary

Supercritical CO2 dyeing emerges as a significantly more environmentally friendly and
potentially more efficient alternative to conventional water-based dyeing for polyester with
Disperse Red 153. The primary advantages of the scCO2 method are the complete elimination
of water consumption and wastewater discharge, the avoidance of auxiliary chemicals like
dispersing agents, and a reduction in energy consumption due to the elimination of the drying
process.[1][2][3] While the initial capital investment for scCO2 equipment is higher, the long-
term operational cost savings and environmental benefits present a compelling case for its
adoption.[2] In terms of performance, scCO2 dyeing can achieve comparable or even superior
color strength and fastness properties to conventional methods.[4][5]

Performance Comparison
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The following tables summarize the key performance indicators for both dyeing methods. It is

important to note that the data is compiled from multiple studies and some variations may occur

depending on the specific experimental conditions.

Color Strength (K/S Values)

The color strength, or K/S value, is a measure of the depth of shade on the dyed fabric. Higher

K/S values indicate a stronger color.

Dye
Dyeing Temperat Pressure Time o
) Conc. (% KIS Value Source
Method ure (°C) (MPa) (min)
owf)
Supercritic Zheng, et
120 25 40 2 ~18
al CO2 al. (2016)
Supercritic Zheng, et
140 29 40 2 >20
al CO2 al. (2016)
) Estimated
Convention )
130 Ambient 60 2 ~15-18 from
al Aqueous )
literature

Note: The K/S value for conventional dyeing is an estimate based on typical results for disperse

dyes on polyester, as a direct comparative study with Disperse Red 153 was not available.

Colorfastness Properties

Colorfastness is a measure of the resistance of the color to fading or running under various

conditions. The ratings are typically on a scale of 1 to 5, with 5 being the best.
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. Conventional
Property Supercritical CO2 o Source
queous

Washing Fastness 4-5 4-5 General literature

Rubbing Fastness

4-5 4-5 General literature
(Dry)
Rubbing Fastness )

4 4 General literature
(Wet)
Light Fastness 5-6 5-6 General literature

Note: Specific comparative fastness data for Disperse Red 153 was not available. The values
presented are typical for high-quality disperse dyes on polyester for both methods, as several
sources state the fastness properties are generally similar.[4]

Environmental and Economic Comparison

Conventional Aqueous

Parameter Supercritical CO2 Dyeing )
Dyeing
Water Consumption None 50-150 L/kg of fabric
] High, with dye and chemical
Wastewater Generation None _
residues
- ) ] Dispersing agents, pH buffers,
Auxiliary Chemicals None required
etc.
) ) Higher (water heating and
Energy Consumption Lower (no drying needed) ]
drying)
CO2 Emissions Lower overall footprint Higher overall footprint
Dye Utilization High (>90%) 80-90%
Process Time Shorter Longer
Initial Investment High Lower
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Experimental Protocols

Supercritical CO2 Dyeing of Polyester with Disperse Red
153

This protocol is based on the study by Zheng, et al. (2016).

o Preparation: The polyester fabric and Disperse Red 153 are placed in the dyeing vessel and

the dye vessel of the scCO2 dyeing apparatus, respectively.

Dyeing: The system is pressurized and heated to the desired conditions (e.g., 120°C and 25
MPa). The supercritical CO2 dissolves the dye and transports it to the fabric. The dyeing is
carried out for a specific duration (e.g., 40 minutes).

Post-Dyeing: The system is depressurized, causing the CO2 to return to a gaseous state and
the undissolved dye to precipitate out. The gaseous CO2 is recycled. The dyed fabric is
removed from the vessel; no post-rinsing or drying is required.

Conventional Aqueous Dyeing of Polyester with
Disperse Red 153

This is a general protocol for high-temperature disperse dyeing of polyester.

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 10:1 to 20:1. Disperse
Red 153 is dispersed in water with a dispersing agent. The pH of the bath is adjusted to 4.5-
5.5 with acetic acid.

Dyeing: The polyester fabric is introduced into the dyebath at 60°C. The temperature is
raised to 130°C at a rate of 1-2°C/min and held for 30-60 minutes.

Post-Dyeing: The dyebath is cooled to 70-80°C, and the fabric is rinsed.

Reduction Clearing: The dyed fabric is treated in a bath containing sodium hydrosulfite and
sodium hydroxide at 70-80°C for 15-20 minutes to remove any surface dye.

Final Steps: The fabric is rinsed, neutralized with acetic acid, and dried.
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Visualizing the Workflows

The following diagrams illustrate the experimental workflows for both dyeing processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Supercritical CO2 dyeing versus conventional dyeing
with Disperse Red 153]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743713#supercritical-co2-dyeing-versus-
conventional-dyeing-with-disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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